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Compound of Interest

Compound Name: (E)-GW 4064

Cat. No.: B1672463 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the personal protective equipment (PPE), operational plans, and

disposal of (E)-GW 4064, a potent and selective non-steroidal farnesoid X receptor (FXR)

agonist.

Personal Protective Equipment (PPE)
When handling (E)-GW 4064, appropriate personal protective equipment is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.

Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

dust.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and clothing from

contamination.

Respiratory Protection

Use in a well-ventilated area. A

respirator may be necessary if

handling large quantities or if

dust is generated.

Minimizes inhalation of the

compound.
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Operational Plan for Handling (E)-GW 4064
A systematic approach to handling (E)-GW 4064 from receipt to disposal is critical for safety

and experimental integrity.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Label the storage area appropriately.

2. Preparation of Solutions:

All handling of the solid compound and preparation of solutions should be conducted in a

chemical fume hood to minimize inhalation exposure.

(E)-GW 4064 is soluble in DMSO and DMF.[1]

Use appropriate labware (e.g., glass vials, pipettes) and ensure it is clean and dry before

use.

3. Experimental Use:

Follow the specific protocols for your experiment, ensuring that all procedures involving (E)-
GW 4064 are performed in designated areas.

Avoid generating dust or aerosols.

In case of accidental contact, immediately wash the affected area with copious amounts of

water.

Disposal Plan
Proper disposal of (E)-GW 4064 and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.
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Unused Compound: Dispose of as hazardous chemical waste in accordance with local,

state, and federal regulations. Do not discard down the drain.

Contaminated Materials: Any materials that have come into contact with (E)-GW 4064, such

as gloves, pipette tips, and empty containers, should be collected in a designated, labeled

hazardous waste container.[2][3]

Empty Containers: Thoroughly rinse empty containers with a suitable solvent (e.g., DMSO,

ethanol) three times. Collect the rinsate as hazardous waste. Once cleaned, the container

can be disposed of as non-hazardous waste, with the label defaced.[2]

Quantitative Data
Property Value Reference

Molecular Formula C28H22Cl3NO4 [1][4]

Molecular Weight 542.84 g/mol [1][4]

EC50 (FXR Agonist) 15 nM [1]

CAS Number 278779-30-9 [1][4]

Experimental Workflow and Signaling Pathway
To visualize the operational and biological context of working with (E)-GW 4064, the following

diagrams illustrate a typical experimental workflow and the compound's primary signaling

pathway.
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Caption: Experimental workflow for handling (E)-GW 4064.
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Caption: (E)-GW 4064 signaling pathway via FXR activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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